Cas no 1897818-23-3 (tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate
• CAS No: 1897818-23-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5806993
• PubChem ID: 115071667
• Update Time: 2025-06-30

tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797711
• 1897818-23-3
• tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate

• Inchi： 1S/C12H21NO3/c1-9(14)8-12(6-5-7-12)13-10(15)16-11(2,3)4/h5-8H2,1-4H3,(H,13,15)
• InChI Key： AUNFXUJNPSDYCE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate

Introduction to tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate (CAS No. 1897818-23-3)

tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate (CAS No. 1897818-23-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various chemical and pharmaceutical processes. The tert-butyl group provides stability and protection, while the cyclobutyl and 2-oxopropyl moieties contribute to its distinct reactivity and biological activity.

The tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate is synthesized through a series of well-defined chemical reactions, including the formation of the carbamate linkage and the introduction of the cyclobutyl and 2-oxopropyl substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it a valuable intermediate in the development of novel pharmaceuticals and materials.

In the context of medicinal chemistry, tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate has shown promise as a lead compound for the development of drugs targeting various diseases. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for therapeutic interventions. For instance, studies have demonstrated that this compound can modulate the activity of certain kinases, which are key players in signal transduction pathways involved in cancer and inflammatory diseases.

One of the key features of tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate is its ability to undergo selective chemical transformations. This property makes it an attractive candidate for the synthesis of complex molecules with diverse functionalities. Researchers have explored its use in click chemistry reactions, where it can be efficiently coupled with other building blocks to form intricate molecular architectures. These architectures have potential applications in drug delivery systems, where they can enhance the bioavailability and efficacy of therapeutic agents.

The stability provided by the tert-butyl group is particularly important in pharmaceutical applications. This group acts as a protecting group, preventing premature degradation or deprotection during synthesis and storage. This characteristic is crucial for maintaining the integrity and potency of the final product. Additionally, the cyclobutyl moiety contributes to the overall conformational flexibility of the molecule, which can influence its binding affinity to biological targets.

Recent studies have also highlighted the potential of tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate in neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for developing drugs that target central nervous system (CNS) disorders. Preclinical trials have shown that this compound can effectively penetrate the BBB and exert neuroprotective effects, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate has found use in materials science. Its unique structural properties make it suitable for the development of advanced materials with tailored functionalities. For example, researchers have utilized this compound as a building block for self-assembling systems that can form nanostructures with specific shapes and sizes. These nanostructures have potential applications in areas such as drug delivery, catalysis, and sensing technologies.

The environmental impact of tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate is another important consideration. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, tert-butyl N-[1-(2-oxopropyl)cyclobutyl]carbamate (CAS No. 1897818-23-3) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, materials science, and environmental science. Its unique structural properties make it an attractive candidate for developing novel drugs, advanced materials, and sustainable chemical processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in multiple scientific disciplines.